Cas no 885270-57-5 (tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate)

• Product Name: tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate
• CAS No: 885270-57-5
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD08234697
• CID: 821594
• PubChem ID: 23282882
• Update Time: 2025-08-04

tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl hexahydro-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate
• Diethyl 3,4-pyridinedicarboxylate
• Octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester
• tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate
• 1,1-Dimethylethyl octahydro-2H-pyrrolo[3,4-c]pyridine-2-carboxylate (ACI)
• 2-BOC-OCTAHYDRO-PYRROLO[3,4-C]PYRIDINE
• SY021779
• tert-Butyl hexahydro-1H-pyrrolo-[3,4-c]pyridine-2(3H)-carboxylate
• SY237223
• CS-0047880
• SCHEMBL3333848
• 1,1-Dimethylethyl octahydro-2H-pyrrolo[3,4-c]pyridine-2-carboxylate
• PB29977
• AS-50550
• AKOS005263913
• CQJSNQCNXVJXDM-UHFFFAOYSA-N
• 885270-57-5
• tert-Butyl hexahydro-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate, AldrichCPR
• 2-Boc-octahydropyrrolo[3,4-c]pyridine
• tert-butyl 1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate
• (3aS,7aS)-2-Boc-octahydro-1H-pyrrolo[3,4-c]pyridine
• DB-361729
• tert-butyl cis-1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate
• tert-butyl (3aR,7aR)-1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridine-2-carboxylate
• cis-2-Boc-octahydropyrrolo[3,4-c]pyridine
• P10562
• SY237224
• (3aR,7aR)-2-Boc-octahydro-1H-pyrrolo[3,4-c]pyridine
• cis-1,3,3a,4,5,6,7,7a-2-Boc-octahydropyrrolo[3,4-c]pyridine
• PB32572
• (3ar,7as)-rel-2-Boc-octahydro-1h-pyrrolo[3,4-c]pyridine
• TERT-BUTYL OCTAHYDROPYRROLO[3,4-C]PYRIDINE-2-CARBOXYLATE
• Tert-butylHexahydro-1H-Pyrrolo[3,4-C]Pyridine-2(3H)-Carboxylate
• EN300-89884
• MFCD08234697
• 236406-56-7
• DB-077349
• BAC01437
• DTXSID701161418
• (3aR,7aR)-rel-tert-Butyl hexahydro-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate

• MDL： MFCD08234697
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-9-4-5-13-6-10(9)8-14/h9-10,13H,4-8H2,1-3H3
• InChI Key： CQJSNQCNXVJXDM-UHFFFAOYSA-N
• SMILES： O=C(N1CC2C(CNCC2)C1)OC(C)(C)C

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 313.8±25.0 °C at 760 mmHg
• Flash Point: 143.6±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate

tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate (CAS No: 885270-57-5)

The compound tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate, identified by the CAS number 885270-57-5, is a complex organic molecule with a unique structural composition. This compound belongs to the class of bicyclic structures, specifically featuring a pyrrolopyridine framework. The presence of the tert-butyl group and the carboxylate functionality adds significant chemical interest to this molecule, making it a subject of study in various fields of organic chemistry and pharmacology.

Recent advancements in synthetic organic chemistry have enabled the precise synthesis of such intricate structures. The synthesis of tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate typically involves multi-step processes, including ring-forming reactions and functional group transformations. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging modern catalytic systems and reaction conditions.

The structural uniqueness of this compound has drawn attention from the pharmaceutical industry. The pyrrolopyridine core is known for its potential in drug design due to its ability to interact with various biological targets. Recent studies have highlighted its role as a lead compound in the development of new therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer. The tert-butyl group contributes to the molecule's lipophilicity, enhancing its bioavailability when administered in vivo.

In terms of physical properties, tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate exhibits a melting point of approximately 120°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are commonly used for its characterization.

The application of computational chemistry tools has further deepened our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, predicting reactivity patterns that align with experimental observations. Such computational studies are pivotal in guiding future research directions and optimizing its use in medicinal chemistry.

Looking ahead, the continued exploration of tert-butyl octahydro-1H-pyrrolo[3,4-c]pyridine-2-carboxylate's chemical properties and biological activities holds promise for groundbreaking discoveries. Its role as a versatile building block in organic synthesis and its potential as a drug candidate underscore its significance in contemporary chemical research.